2-Chloro-4-[(3-methylbutyl)amino]benzonitrile

• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol
• IUPAC Name: 2-chloro-4-(3-methylbutylamino)benzonitrile
• InChI: InChI=1S/C12H15ClN2/c1-9(2)5-6-15-11-4-3-10(8-14)12(13)7-11/h3-4,7,9,15H,5-6H2,1-2H3
• InChI Key: CYJDCJUJQDLKDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=CC(=C(C=C1)C#N)Cl

Description

2-Chloro-4-[(3-methylbutyl)amino]benzonitrile is a substituted benzonitrile derivative characterized by a chloro substituent at the 2-position and a 3-methylbutylamino group at the 4-position of the benzene ring. The nitrile group at the 1-position enhances the compound’s polarity, while the branched 3-methylbutyl chain contributes to its lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-[(3-methylbutyl)amino]benzonitrile typically involves the reaction of 2-chloro-4-nitrobenzonitrile with 3-methylbutylamine. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. The nitro group is reduced to an amino group, and the chloro group remains intact.

Industrial Production Methods

In an industrial setting, the production of 2-Chloro-4-[(3-methylbutyl)amino]benzonitrile may involve large-scale batch reactors where the reactants are combined in the presence of a suitable solvent and catalyst. The reaction conditions, such as temperature and pressure, are optimized to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-[(3-methylbutyl)amino]benzonitrile can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles.

Reduction Reactions: The nitrile group can be reduced to an amine.

Oxidation Reactions: The amino group can be oxidized to a nitro group.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium carbonate in a polar solvent.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Major Products

Substitution: Formation of derivatives with different functional groups replacing the chloro group.

Reduction: Formation of 2-chloro-4-[(3-methylbutyl)amino]benzylamine.

Oxidation: Formation of 2-chloro-4-[(3-methylbutyl)amino]nitrobenzene.

Scientific Research Applications

2-Chloro-4-[(3-methylbutyl)amino]benzonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Chloro-4-[(3-methylbutyl)amino]benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Chloro-4-[(3-methylbutyl)amino]benzonitrile with structurally related benzonitrile derivatives, focusing on substituent effects, physicochemical properties, and biological activity.

Substituent Variations and Structural Analogues

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
2-Chloro-4-[(3-methylbutyl)amino]benzonitrile	2-Cl, 4-(3-methylbutylamino), 1-CN	C₁₂H₁₆ClN₂	235.72	Branched alkyl chain enhances lipophilicity; moderate steric bulk.	-
4-Amino-3-methylbenzonitrile	4-NH₂, 3-CH₃, 1-CN	C₈H₈N₂	132.16	Smaller substituents reduce steric hindrance; higher solubility in polar solvents.
2-Chloro-4-(3-chloro-4-cyanophenyl)benzonitrile	2-Cl, 4-(3-Cl-4-CN-phenyl), 1-CN	C₁₄H₆Cl₂N₂	277.12	Bicyclic aromatic system with dual electron-withdrawing groups; high reactivity.
4-(Aminomethyl)benzonitrile hydrochloride	4-CH₂NH₂·HCl, 1-CN	C₈H₈N₂·HCl	168.62	Protonated amino group increases water solubility; ionic interactions favored.
4-chloro-2-[[3-(cyanomethoxy)phenyl]methylamino]benzonitrile	4-Cl, 2-(CH₂NH-C₆H₄-OCH₂CN), 1-CN	C₁₆H₁₂ClN₃O	297.74	Extended aromatic system with ether linkage; potential for π-π stacking.

Physicochemical Properties

• Lipophilicity (LogP): The 3-methylbutyl chain in the target compound increases LogP compared to smaller analogues like 4-Amino-3-methylbenzonitrile (LogP ~1.2 vs. ~0.8) . This makes the compound more membrane-permeable but less water-soluble.
• Solubility: Derivatives with ionic groups (e.g., 4-(Aminomethyl)benzonitrile hydrochloride) exhibit higher aqueous solubility due to salt formation, whereas halogenated analogues (e.g., 2-Chloro-4-(3-chloro-4-cyanophenyl)benzonitrile) are more soluble in organic solvents .

Biological Activity

2-Chloro-4-[(3-methylbutyl)amino]benzonitrile is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Chloro-4-[(3-methylbutyl)amino]benzonitrile can be represented as follows:

• Molecular Formula : C12H15ClN2
• Molecular Weight : 224.71 g/mol

This compound contains a chloro group, an amino group, and a benzonitrile moiety, which are significant for its biological interactions.

The biological activity of 2-Chloro-4-[(3-methylbutyl)amino]benzonitrile is primarily attributed to its ability to interact with specific molecular targets in biological systems. It may modulate the activity of various receptors or enzymes, leading to pharmacological effects. The precise mechanism remains under investigation, but potential pathways include:

• Receptor Modulation : The compound may act as an antagonist or agonist at certain receptors, influencing signaling pathways associated with various diseases.
• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, thereby altering cellular functions.

Therapeutic Applications

Research indicates that 2-Chloro-4-[(3-methylbutyl)amino]benzonitrile has potential applications in treating various conditions:

• Cancer Treatment : Preliminary studies suggest that this compound may exhibit anti-cancer properties by inhibiting the proliferation of cancer cells, particularly prostate cancer cells where androgen receptor antagonism is beneficial .
• Anti-inflammatory Effects : The compound has shown promise in reducing inflammation markers in vitro, potentially useful for conditions like arthritis or other inflammatory diseases .
• Metabolic Disorders : There is ongoing research into its effects on metabolic pathways related to diabetes and obesity .

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of 2-Chloro-4-[(3-methylbutyl)amino]benzonitrile:

Table 1: Summary of Key Research Findings

Study Reference	Biological Activity	Findings
	Anticancer Activity	Inhibits proliferation of prostate cancer cell lines.
	Androgen Receptor Modulation	Demonstrates high affinity for androgen receptors with antagonistic properties.
	Anti-inflammatory Effects	Reduces pro-inflammatory markers in macrophage cultures.